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Compound of Interest

Compound Name: Disperse yellow 241

Cat. No.: B1582767

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Yellow 241 (C.I. Disperse Yellow 241; CAS No. 83249-52-9) is a monoazo dye
belonging to the pyridone class, characterized by its bright, greenish-yellow shade.[1] It sees
application in the coloring of various materials, including plastics and textiles.[2] A
comprehensive understanding of its thermal properties is paramount for its application in high-
temperature processes and for ensuring the stability and quality of the final products. This
guide provides a detailed overview of the thermal characteristics of Disperse Yellow 241, with
a focus on its melting point and thermal decomposition, supported by experimental
methodologies.

Physicochemical Properties

A summary of the key physicochemical properties of Disperse Yellow 241 is presented below.

Property Value Reference
Molecular Formula C14H10CI2N402 [1]
Molecular Weight 337.16 g/mol [1]
Appearance Yellow powder/grain [3]
Chemical Class Monoazo Pyridone [1]
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Thermal Properties of Disperse Yellow 241

The thermal behavior of Disperse Yellow 241 is a critical determinant of its processing window
and end-use applications. Key thermal parameters include its melting point and decomposition
temperature, which are typically determined by Differential Scanning Calorimetry (DSC) and
Thermogravimetric Analysis (TGA), respectively.

Quantitative Thermal Data

The primary thermal events for Disperse Yellow 241 are summarized in the table below.
These values are essential for defining the upper temperature limits for processing and storage
to avoid degradation and ensure color consistency.

Thermal Parameter Method Value Reference
Melting Point (Tm) DSC 254 °C [4]
Decomposition

Temperature (Td) at TGA 216 °C [5]

5% weight loss

418.9 °C at 760

Boiling Point Not Applicable [6]
mmHg

Heat Resistance General Observation Good [4]

Monolayer Stability General Observation Stable up to 80°C [2]

Note: The boiling point is provided for completeness but is of limited practical relevance for a
solid dye that decomposes before boiling under normal processing conditions.

Experimental Protocols

The following sections detail the standard methodologies for determining the thermal properties
of disperse dyes like Disperse Yellow 241.

Differential Scanning Calorimetry (DSC)
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DSC is employed to measure the heat flow associated with thermal transitions in a material as
a function of temperature. This technique is ideal for determining the melting point and enthalpy
of fusion.

Objective: To determine the melting point (Tm) and other phase transitions of Disperse Yellow
241.

Instrumentation: A calibrated Differential Scanning Calorimeter (e.g., Mettler DSC 821e or TA
Instruments Discovery DSC25).[3][7]

Methodology:

e Sample Preparation: A small sample of Disperse Yellow 241 (typically 1-5 mg) is accurately
weighed and hermetically sealed in an aluminum pan.[3]

o Reference: An empty, sealed aluminum pan is used as a reference.

e Instrument Purge: The DSC cell is purged with an inert gas, such as nitrogen, at a constant
flow rate (e.g., 50 mL/min) to provide an inert atmosphere.[8]

e Thermal Program:

o The sample is first equilibrated at a temperature well below the expected melting point
(e.g., 30°C).

o The temperature is then increased at a constant heating rate, typically 10°C/min, to a
temperature significantly above the melting point (e.g., 300°C).[8]

o The sample is held at this temperature for a few minutes to ensure complete melting.

o A cooling cycle at a controlled rate (e.g., 10°C/min) back to the starting temperature can
be performed, followed by a second heating cycle to investigate any changes in thermal
behavior due to the thermal history.[8]

o Data Analysis: The heat flow is recorded as a function of temperature, generating a DSC
thermogram. The melting point is determined as the peak temperature of the endothermic
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event. The area under the melting peak can be integrated to calculate the enthalpy of fusion
(AHfus).

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a

controlled atmosphere. This analysis is crucial for determining the thermal stability and

decomposition profile of the dye.

Objective: To determine the decomposition temperature (Td) and assess the thermal stability of

Disperse Yellow 241.

Instrumentation: A calibrated Thermogravimetric Analyzer (e.g., TA Instruments Q5000 IR/SDT
Q600).[5][7]

Methodology:

Sample Preparation: A small, accurately weighed sample of Disperse Yellow 241 (typically
5-10 mg) is placed in a ceramic or platinum crucible.

Instrument Purge: The TGA furnace is purged with an inert gas, such as nitrogen, at a
defined flow rate (e.g., 50 mL/min) to prevent oxidative degradation.[9]

Thermal Program:
o The sample is equilibrated at an initial temperature (e.g., 30°C).

o The temperature is then ramped up at a constant heating rate, commonly 10°C/min, to a
final temperature where decomposition is complete (e.g., 600-700°C).[5][9]

Data Analysis: The mass of the sample is continuously recorded as a function of
temperature. The resulting TGA curve plots the percentage of weight loss versus
temperature. The decomposition temperature (Td) is often reported as the temperature at
which a certain percentage of weight loss (e.g., 5%) occurs.[5] The derivative of the TGA
curve (DTG) can be used to identify the temperature of the maximum rate of decomposition.

Visualization of Experimental Workflow
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The logical flow of the experimental analysis to determine the thermal properties of Disperse
Yellow 241 is depicted in the following diagram.
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Caption: Experimental workflow for thermal analysis of Disperse Yellow 241.

Conclusion

Disperse Yellow 241 exhibits a melting point of 254°C and begins to decompose, as indicated
by a 5% weight loss, at 216°C.[4][5] This information is critical for professionals in materials
science and drug development, as it defines the thermal processing limits for this dye. The
provided experimental protocols for DSC and TGA offer a standardized approach for the
verification and further characterization of the thermal properties of Disperse Yellow 241 and
similar compounds. Adherence to these methodologies will ensure the generation of reliable
and reproducible data, which is essential for quality control and the development of new
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1582767?utm_src=pdf-body
https://www.benchchem.com/product/b1582767?utm_src=pdf-body
https://www.benchchem.com/product/b1582767?utm_src=pdf-body-img
https://www.benchchem.com/product/b1582767?utm_src=pdf-body
https://www.benchchem.com/product/b1582767?utm_src=pdf-body
https://www.origochem.com/products/disperse-yellow-241/
https://www.mdpi.com/2304-6732/11/10/989
https://www.benchchem.com/product/b1582767?utm_src=pdf-body
https://www.benchchem.com/product/b1582767?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

. worlddyevariety.com [worlddyevariety.com]

. Disperse yellow 241 | CymitQuimica [cymitquimica.com]

. files.core.ac.uk [files.core.ac.uk]

. Disperse Yellow 241 | Disperse Yellow 5GL | Origo Chemical [origochem.com]
. mdpi.com [mdpi.com]

. researchgate.net [researchgate.net]

. mdpi.com [mdpi.com]

. benchchem.com [benchchem.com]

°
© (0] ~ » &) faN w N -

. Thermal and Colorimetric Parameter Evaluation of Thermally Aged Materials: A Study of
Diglycidyl Ether of Bisphenol A/Triethylenetetramine System and Fique Fabric-Reinforced
Epoxy Composites - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [In-Depth Technical Guide: Thermal Properties and
Melting Point of Disperse Yellow 241]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582767#thermal-properties-and-melting-point-of-
disperse-yellow-241]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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